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Compound of Interest

Compound Name: Cyantraniliprole

Cat. No.: B1669382

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the insecticidal efficacy of Cyantraniliprole
against several new and economically significant insect pests. Through a review of recent
experimental data, this document compares the performance of Cyantraniliprole with other
commercially available insecticides, offering valuable insights for the development of effective
pest management strategies.

Executive Summary

Cyantraniliprole, a second-generation anthranilic diamide insecticide, demonstrates broad-
spectrum activity against a variety of chewing and sucking insect pests. Its uniqgue mode of
action, targeting the insect's ryanodine receptors, leads to the uncontrolled release of internal
calcium stores, resulting in rapid feeding cessation, paralysis, and eventual death of the pest.
[1] Recent studies have validated its high efficacy against several new target pests, including
invasive species such as the tomato leafminer (Tuta absoluta) and the fall armyworm
(Spodoptera frugiperda), as well as increasingly problematic pests like whiteflies (Bemisia
tabaci) and thrips (Thrips spp.). This guide presents comparative data from recent field and
laboratory studies, details the experimental protocols used, and visualizes the underlying
biological and experimental processes.

Comparative Efficacy of Cyantraniliprole
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Recent research highlights the potent insecticidal activity of Cyantraniliprole against a range
of new target pests. The following tables summarize the quantitative data from these studies,
comparing its performance with other insecticides.

Table 1: Efficacy Against Whiteflies (Bemisia tabaci) on
Eggplant

A 2023 study in greenhouse settings compared the efficacy of Cyantraniliprole with
Pyrifluquinazon and a control group of other conventional insecticides against the sweet potato
whitefly, Bemisia tabaci, on eggplants. The results, presented below, show the corrected
percentage reduction in whitefly egg and nymph populations after five applications.

Corrected %
Reduction in

Corrected %
Reduction in

Corrected %
Reduction in

Corrected %
Reduction in

. Egg Egg Nymph Nymph

Insecticide . . . .
Population Population Population Population
(Greenhouse (Greenhouse (Greenhouse (Greenhouse
1) 2) 1) 2)

Cyantraniliprole 23.69% 42.47% 76.25% 0%

Pyrifluquinazon >99% >99% >97% >97%

Positive Control*  Low efficacy Low efficacy Low efficacy Low efficacy

*Positive control consisted of five different conventional insecticides.[2]

While Pyrifluguinazon showed higher efficacy in this particular study, Cyantraniliprole still

demonstrated a notable reduction in whitefly populations, particularly against nymphs in one of

the greenhouses.[2]

Table 2: Efficacy Against Thrips and Fruit Borer on Chilli

A 2024 field study evaluated the bioefficacy of different doses of Cyantraniliprole 10.26% OD

against fruit borer (Helicoverpa armigera) and thrips on chilli, compared to other common

insecticides.
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Mean % Reduction

Mean % Reduction

Insecticide . . . . .
Dose (g a.i./ha) in Fruit Borer in Thrips
Treatment ) )
Larval Population Population
Cyantraniliprole
120 84.13% 78.03%
10.26% OD
Cyantraniliprole
y p 9
10.26% OD
Imidacloprid 17.8% SL 20
Spinosad 45% SC 73

Data for all treatments was not fully available in the snippet.

The highest dose of Cyantraniliprole was the most effective treatment in reducing both fruit

borer and thrips populations.[3][4][5]

Table 3: Efficacy Against Stored-Product Beetles
(Laboratory Bioassay)

A recent study investigated the efficacy of Cyantraniliprole against several species of stored-

product beetles. The following table shows the mortality of confused flour beetle (Tribolium

confusum) adults at different concentrations over 28 days.
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Cyantraniliprol
e % Mortality at % Mortality at % Mortality at % Mortality at
Concentration  Day 7 Day 14 Day 21 Day 28

(ppm)

250 - - - 33.3%

500 - - - -

1000 - - - -

2000 - - - -

2500 - - - -

3000 - - - 100%

Detailed data for all time points and concentrations were not fully available in the snippet.

The results indicate a dose-dependent mortality, with the highest concentration achieving 100%
mortality after 28 days, highlighting its potential for use in storage facilities.[1]

Experimental Protocols
Bioassay for Efficacy Against Whiteflies (Bemisia tabaci)
on Eggplant

o Experimental Design: The study was conducted in two greenhouses, each divided into three
compartments. One compartment was treated with Pyrifluquinazon, another with
Cyantraniliprole, and a third with a rotation of five different conventional insecticides
(positive control).[2]

« Insecticide Application: Five consecutive treatments were carried out at 10-15 day intervals.

[2]

o Data Collection: The number of whitefly eggs and nymphs were counted on eggplant leaves
before and after each application to determine the percentage reduction.[2]
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 Statistical Analysis: The corrected percentage reduction was calculated to account for natural
population fluctuations.[2]

Field Trial for Efficacy Against Thrips and Fruit Borer on
Chilli

o Experimental Design: The trial was laid out in a randomized block design with three
replications.[3][4]

o Treatments: Different doses of Cyantraniliprole 10.26% OD (30, 60, 90, and 120 g a.i./ha)
were compared with Imidacloprid 17.8% SL (20 g a.i./ha), Spinosad 45% SC (73 g a.i./ha),
and an untreated control.[3][4]

o Data Collection: The larval population of fruit borer and the population of thrips were
recorded before and after insecticide applications to calculate the percentage reduction over
the untreated check.[3][4]

Laboratory Bioassay for Efficacy Against Stored-
Product Beetles

 Insect Rearing: Adults of five major stored-product beetle species were used in the
bioassays.[1]

« Insecticide Formulation: A commercial formulation of Cyantraniliprole (Benevia® 10.26%
OD) was used to prepare six different concentrations.[1]

» Bioassay Procedure: 5009 lots of wheat were treated with the different concentrations of
Cyantraniliprole. Fifty adult insects were introduced into each jar containing the treated
wheat.[1]

» Data Collection: Mortality was recorded at 7, 14, 21, and 28 days after exposure.[1]

 Statistical Analysis: Mean mortality and survival rates were estimated for each species and
concentration.[1]

Visualizations
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Signaling Pathway of Cyantraniliprole's Mode of Action
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Caption: Mode of action of Cyantraniliprole via activation of the ryanodine receptor.

Experimental Workflow for a Field Efficacy Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cyantraniliprole: A Comparative Guide to its Insecticidal
Activity Against New Target Pests]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669382#validating-the-insecticidal-activity-of-
cyantraniliprole-against-new-target-pests]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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